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Introduction
Poly[(9,9-bis(3'-(N,N-dimethylamino)propyl)-2,7-fluorene)-alt-2,7-(9,9-dioctylfluorene)],

commonly known as Pfn-dof, is a conjugated polymer that has garnered significant attention in

the field of organic electronics.[1] Its unique molecular structure, featuring alternating fluorene

units with both amine-functionalized and alkyl side chains, imparts advantageous properties for

use in solution-processed organic light-emitting diodes (OLEDs).[2][3] Pfn-dof is primarily

utilized as an electron transport layer (ETL) or an interlayer between the emissive layer and the

cathode.[4][5] Its amine side chains can effectively reduce the work function of the cathode,

facilitating electron injection and thereby improving device efficiency and lowering the turn-on

voltage.[6] Furthermore, its solution processability makes it an attractive material for low-cost,

large-area OLED fabrication.[5]

These application notes provide a comprehensive overview of the use of Pfn-dof in solution-

processed OLEDs, including its synthesis, device fabrication protocols, and performance

characteristics.
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Material Properties and Performance Data
Pfn-dof is a yellow, fibrous solid that is soluble in various organic solvents, making it suitable

for deposition via techniques like spin-coating.[5] When incorporated as an ETL in a polymer

light-emitting diode (PLED), Pfn-dof has been shown to significantly enhance device

performance. The following table summarizes the performance of a PLED with a Pfn-dof ETL

compared to a device with a standard lithium fluoride (LiF) ETL.

Table 1: Performance of Solution-Processed PLEDs with and without a Pfn-dof Electron

Transport Layer.

Device
Architecture

Maximum
Luminance (cd/m²)

Maximum Current
Efficiency (cd/A)

Maximum External
Quantum
Efficiency (EQE)
(%)

ITO/PEDOT:PSS/Emi

ssive Polymer/PFN/Al
2452 17.9 1.3

ITO/PEDOT:PSS/Emi

ssive Polymer/LiF/Al
1937 35.0 2.6

Data synthesized from a study on a novel linear poly(arylene oxindole) as the emissive layer.[7]

Note that while the device with LiF showed higher efficiency in this specific architecture, the

Pfn-dof device exhibited a higher maximum luminance.

Experimental Protocols
Synthesis of Pfn-dof via Suzuki Coupling Polymerization
A common method for synthesizing polyfluorene derivatives like Pfn-dof is through a

palladium-catalyzed Suzuki coupling reaction.[1][2] The following is a general protocol for a

solution-based synthesis.

Materials:

9,9-dioctylfluorene-2,7-diboronic acid bis(1,3-propanediol) ester
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2,7-dibromo-9,9-bis[3-(dimethylamino)propyl]fluorene

Palladium(II) acetate (Pd(OAc)₂)

Potassium carbonate (K₂CO₃)

Tetrahydrofuran (THF), anhydrous

Degassed deionized water

Methanol

Hydrochloric acid (HCl)

Procedure:

In a Schlenk flask, combine equimolar amounts of 9,9-dioctylfluorene-2,7-diboronic acid

bis(1,3-propanediol) ester and 2,7-dibromo-9,9-bis[3-(dimethylamino)propyl]fluorene.

Add Pd(OAc)₂ (typically 1-2 mol%) as the catalyst and K₂CO₃ (an excess, e.g., 8

equivalents) as the base.

Evacuate the flask and backfill with an inert gas (e.g., argon or nitrogen) three times.

Add anhydrous THF and degassed deionized water to the flask to create a biphasic system.

Heat the reaction mixture to reflux (typically around 80°C) and stir vigorously for 24-48 hours

under an inert atmosphere.[4]

After cooling to room temperature, separate the organic phase.

Precipitate the polymer by slowly adding the organic phase to a stirred solution of methanol

and a small amount of hydrochloric acid.

Collect the polymer precipitate by filtration, wash with methanol, and dry under vacuum.

Characterization: The resulting polymer can be characterized by Gel Permeation

Chromatography (GPC) to determine the molecular weight and polydispersity index (PDI), and
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by ¹H NMR spectroscopy to confirm the chemical structure.

Fabrication of a Solution-Processed OLED with a Pfn-
dof Interlayer
This protocol outlines the fabrication of a multilayer OLED using spin-coating for the deposition

of the organic layers, including the Pfn-dof ETL.

Materials and Equipment:

Indium Tin Oxide (ITO)-coated glass substrates

Poly(3,4-ethylenedioxythiophene):poly(styrenesulfonate) (PEDOT:PSS), filtered

Emissive polymer (e.g., a blue-emitting polyfluorene derivative) solution in a suitable solvent

(e.g., toluene or xylene)

Pfn-dof solution (e.g., 1-5 mg/mL in methanol with a small amount of acetic acid)[5]

Metal for cathode (e.g., Aluminum)

Deionized water, acetone, isopropanol

Nitrogen gas source

Spin-coater

Hotplate

Thermal evaporator

UV-Ozone or plasma cleaner

Protocol:

Substrate Cleaning:
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Sequentially sonicate the ITO-coated glass substrates in deionized water with detergent,

deionized water, acetone, and isopropanol for 15 minutes each.

Dry the substrates with a stream of nitrogen gas.

Treat the substrates with UV-Ozone or oxygen plasma for 5-10 minutes to improve the

work function of the ITO and enhance the adhesion of the subsequent layer.[8][9]

Hole Injection Layer (HIL) Deposition:

Spin-coat a filtered aqueous solution of PEDOT:PSS onto the cleaned ITO substrates. A

typical spin-coating parameter is 4000 rpm for 60 seconds to achieve a thickness of

approximately 30-40 nm.

Anneal the substrates on a hotplate at 120-150°C for 10-15 minutes in a nitrogen-filled

glovebox or in air to remove residual water.

Emissive Layer (EML) Deposition:

Inside a nitrogen-filled glovebox, spin-coat the emissive polymer solution onto the

PEDOT:PSS layer. The spin speed and time will depend on the desired thickness and the

viscosity of the solution (e.g., 2000 rpm for 60 seconds).

Anneal the substrate on a hotplate to remove the solvent (e.g., 110°C for 10 minutes).

Electron Transport Layer (ETL) Deposition:

Prepare a solution of Pfn-dof in methanol, often with a small amount of acetic acid to aid

solubility.[5]

Spin-coat the Pfn-dof solution onto the emissive layer. A thin layer is typically desired

(e.g., 5-10 nm), which can be achieved at higher spin speeds (e.g., 3000-5000 rpm for 30-

60 seconds).

Anneal the substrate on a hotplate (e.g., 80-100°C for 10 minutes) to remove the solvent.

Cathode Deposition:
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Transfer the substrates to a high-vacuum thermal evaporator (pressure < 10⁻⁶ Torr).

Deposit the metal cathode (e.g., 100 nm of Aluminum) at a controlled rate (e.g., 0.1-0.5

nm/s).

Encapsulation:

To prevent degradation from moisture and oxygen, encapsulate the devices using a UV-

curable epoxy and a glass coverslip inside a nitrogen-filled glovebox.
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Caption: A typical multilayer OLED structure incorporating Pfn-dof.
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Caption: Workflow for fabricating a solution-processed OLED with Pfn-dof.

Illustrative Energy Level Diagram
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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